Cas no 889973-25-5 (4-(azepan-1-ylmethyl)-5-methylthiophene-2-carbaldehyde)

• Product Name: 4-(azepan-1-ylmethyl)-5-methylthiophene-2-carbaldehyde
• CAS No: 889973-25-5
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 3103313
• PubChem ID: 4912943
• Update Time: 2025-04-21

4-(azepan-1-ylmethyl)-5-methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-ylmethyl)-5-methylthiophene-2-carbaldehyde
• 4-(1-Azepanylmethyl)-5-methyl-2-thiophenecarbaldehyde
• UUPWYPAENGDKNI-UHFFFAOYSA-N
• 889973-25-5
• 2-Thiophenecarboxaldehyde, 4-[(hexahydro-1H-azepin-1-yl)methyl]-5-methyl-
• AKOS005266422
• STK687627
• CS-0330533

• Inchi： 1S/C13H19NOS/c1-11-12(8-13(10-15)16-11)9-14-6-4-2-3-5-7-14/h8,10H,2-7,9H2,1H3
• InChI Key： UUPWYPAENGDKNI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C)CN1CCCCCC1

Computed Properties

• Exact Mass: 237.11873540Da
• Monoisotopic Mass: 237.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes